2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid
2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid
Brand Name:
Vulcanchem
CAS No.:
146912-63-2
VCID:
VC20744371
InChI:
InChI=1S/C10H10O4/c11-8(6-9(12)10(13)14)7-4-2-1-3-5-7/h1-5,9,12H,6H2,(H,13,14)/t9-/m0/s1
SMILES:
C1=CC=C(C=C1)C(=O)CC(C(=O)O)O
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
2-(S)-Hydroxy-4-oxo-4-phenylbutyric Acid
CAS No.: 146912-63-2
Cat. No.: VC20744371
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 146912-63-2 |
|---|---|
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | (2S)-2-hydroxy-4-oxo-4-phenylbutanoic acid |
| Standard InChI | InChI=1S/C10H10O4/c11-8(6-9(12)10(13)14)7-4-2-1-3-5-7/h1-5,9,12H,6H2,(H,13,14)/t9-/m0/s1 |
| Standard InChI Key | COFAOIWBTJSSPD-VIFPVBQESA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)C[C@@H](C(=O)O)O |
| SMILES | C1=CC=C(C=C1)C(=O)CC(C(=O)O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)CC(C(=O)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume